Cas no 103264-35-3 ((quinolin-8-yl)methanethiol)

• Product Name: (quinolin-8-yl)methanethiol
• CAS No: 103264-35-3
• MF: C₁₀H₉NS
• MW: 175.250160932541
• MDL: MFCD23790666
• CID: 893426
• PubChem ID: 517814
• Update Time: 2025-04-19

(quinolin-8-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 8-quinolinemethanethiol
• (quinolin-8-yl)methanethiol

• MDL： MFCD23790666
• Inchi： 1S/C10H9NS/c12-7-9-4-1-3-8-5-2-6-11-10(8)9/h1-6,12H,7H2
• InChI Key： FINMYCNANOBBTK-UHFFFAOYSA-N
• SMILES： SCC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 175.04567
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 13.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives